Cas no 1260670-94-7 (methyl 1H,2H,3H-pyrrolo3,2-bpyridine-6-carboxylate)

• Product Name: methyl 1H,2H,3H-pyrrolo3,2-bpyridine-6-carboxylate
• CAS No: 1260670-94-7
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD18250829
• CID: 5607892
• PubChem ID: 72213575
• Update Time: 2025-06-11

methyl 1H,2H,3H-pyrrolo3,2-bpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridine-6-carboxylic acid, 2,3-dihydro-, Methyl ester
• METHYL 2,3-DIHYDRO-1H-PYRROLO[3,2-B]PYRIDINE-6-CARBOXYLATE
• AB73739
• 1260670-94-7
• EN300-8117528
• 1h-pyrrolo[3,2-b]pyridine-6-carboxylic acid,2,3-dihydro-,methyl ester
• METHYL 1H,2H,3H-PYRROLO[3,2-B]PYRIDINE-6-CARBOXYLATE
• methyl 1H,2H,3H-pyrrolo3,2-bpyridine-6-carboxylate

• MDL： MFCD18250829
• Inchi： 1S/C9H10N2O2/c1-13-9(12)6-4-8-7(11-5-6)2-3-10-8/h4-5,10H,2-3H2,1H3
• InChI Key： QJCXVYQZFADTKB-UHFFFAOYSA-N
• SMILES： C12CCNC1=CC(C(OC)=O)=CN=2

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.2Ų

Additional information on methyl 1H,2H,3H-pyrrolo3,2-bpyridine-6-carboxylate

Comprehensive Overview of Methyl 1H,2H,3H-Pyrrolo[3,2-b]Pyridine-6-Carboxylate (CAS No. 1260670-94-7)

Methyl 1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carboxylate (CAS No. 1260670-94-7) is a heterocyclic organic compound with a growing significance in pharmaceutical and agrochemical research. This compound, often abbreviated as MPPC, belongs to the pyrrolopyridine family, a class of nitrogen-containing bicyclic structures known for their versatile biological activities. Its molecular formula is C₉H₁₀N₂O₂, and it features a methyl ester group at the 6-position, which enhances its reactivity and solubility in organic solvents. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly as a building block for kinase inhibitors and other therapeutic agents.

The structural uniqueness of methyl 1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carboxylate lies in its fused pyrrole and pyridine rings, which contribute to its electron-rich nature and ability to participate in diverse chemical reactions. This makes it a valuable intermediate in synthetic organic chemistry. Recent studies highlight its role in the development of novel small-molecule drugs, especially those targeting cancer and neurodegenerative diseases. The compound’s CAS No. 1260670-94-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

In the context of green chemistry and sustainable synthesis, MPPC has garnered attention for its potential to reduce waste in multi-step reactions. Its ester group allows for straightforward derivatization, enabling chemists to create libraries of analogs for high-throughput screening. This aligns with the growing demand for eco-friendly chemical processes, a topic frequently discussed in scientific forums and AI-driven research tools. Users often search for "efficient synthesis of pyrrolopyridine derivatives" or "applications of methyl carboxylates in drug design," underscoring the compound’s practical importance.

Another area of interest is the compound’s pharmacokinetic properties. Early-stage studies suggest that methyl 1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carboxylate exhibits favorable metabolic stability, a critical factor in drug development. This has led to its inclusion in combinatorial chemistry workflows, where it serves as a scaffold for generating bioactive molecules. The rise of machine learning in chemistry has further accelerated its exploration, with algorithms predicting its interactions with biological targets.

From an industrial perspective, the scalability of MPPC synthesis is a key focus. Manufacturers are optimizing routes to produce this compound cost-effectively while maintaining high purity, addressing the needs of contract research organizations (CROs) and pharmaceutical companies. Searches for "bulk suppliers of CAS 1260670-94-7" or "custom synthesis of pyrrolopyridine esters" reflect this demand. Additionally, its compatibility with continuous flow chemistry techniques positions it as a candidate for modern process intensification strategies.

In summary, methyl 1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carboxylate (CAS No. 1260670-94-7) is a multifaceted compound bridging medicinal chemistry, materials science, and sustainable technology. Its role in next-generation therapeutics and alignment with industry trends ensure its continued prominence in scientific literature and commercial applications.